9-(Tetrahydrofuran-2-yl)-9h-purin-6-amine
9-(Tetrahydrofuran-2-yl)-9h-purin-6-amine
9-(tetrahydrofuryl)adenine is a nucleoside analogue that is adenine in which the nitrogen at position 9 has been substituted by a tetrahydrofuran-2-yl group. It is an adenylate cyclase inhibitor. It has a role as an EC 4.6.1.1 (adenylate cyclase) inhibitor. It is a nucleoside analogue and a member of oxolanes. It is functionally related to an adenine.
Brand Name:
Vulcanchem
CAS No.:
17318-31-9
VCID:
VC0543741
InChI:
InChI=1S/C9H11N5O/c10-8-7-9(12-4-11-8)14(5-13-7)6-2-1-3-15-6/h4-6H,1-3H2,(H2,10,11,12)
SMILES:
C1CC(OC1)N2C=NC3=C(N=CN=C32)N
Molecular Formula:
C9H11N5O
Molecular Weight:
205.22 g/mol
9-(Tetrahydrofuran-2-yl)-9h-purin-6-amine
CAS No.: 17318-31-9
Cat. No.: VC0543741
Molecular Formula: C9H11N5O
Molecular Weight: 205.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-(tetrahydrofuryl)adenine is a nucleoside analogue that is adenine in which the nitrogen at position 9 has been substituted by a tetrahydrofuran-2-yl group. It is an adenylate cyclase inhibitor. It has a role as an EC 4.6.1.1 (adenylate cyclase) inhibitor. It is a nucleoside analogue and a member of oxolanes. It is functionally related to an adenine. |
|---|---|
| CAS No. | 17318-31-9 |
| Molecular Formula | C9H11N5O |
| Molecular Weight | 205.22 g/mol |
| IUPAC Name | 9-(oxolan-2-yl)purin-6-amine |
| Standard InChI | InChI=1S/C9H11N5O/c10-8-7-9(12-4-11-8)14(5-13-7)6-2-1-3-15-6/h4-6H,1-3H2,(H2,10,11,12) |
| Standard InChI Key | UKHMZCMKHPHFOT-UHFFFAOYSA-N |
| Isomeric SMILES | C1C[C@@H](OC1)N2C=NC3=C(N=CN=C32)N |
| SMILES | C1CC(OC1)N2C=NC3=C(N=CN=C32)N |
| Canonical SMILES | C1CC(OC1)N2C=NC3=C(N=CN=C32)N |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator